A high-density Ag nanoneedle forest array by using a nano-peeling technique for near-infrared SERS detection†
Journal of Materials Chemistry C Pub Date: 2023-10-30 DOI: 10.1039/D3TC03507G
Abstract
Surface-enhanced Raman scattering (SERS) substrates with tips have been proven to be extremely efficient for detecting biochemical molecules due to the “lightening-rod”-induced electromagnetic field enhancement. Even though fabrication methods for nanotips have been developed in the last few decades, a low-cost and high-yield synthesis remains a great challenge in practical applications. Herein, we present a new nano-peeling technique to realize the high-density Ag nanoneedle forest array for sensitively detecting target molecules in the near-infrared region (NIR). The proposed Ag nanoneedle forest array has abundant hotspots from both gaps and tips, thus achieving efficient detection of 4-aminothiophene, along with a minimum detection limit of 10−11 M and enhancement factor of 1.48 × 108. The minimum standard deviation of NIR-SERS signals for the Ag nanoneedle forest array was calculated to be 8.44%, indicating a superior reproducibility. Moreover, this NIR-SERS sensor can be extended to the multiple detection of molecules with high efficiency. This work paves an effective scale-up way to achieve an NIR-SERS sensor with high-density hotspots for pushing the practical applications in a new generation of near-infrared biochemical sensors.
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Journal Name：Journal of Materials Chemistry C
Research Products
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CAS no.: 128221-48-7
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CAS no.: 16420-30-7
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CAS no.: 137361-05-8
